Cas no 1125674-18-1 (4-(2-hydroxyacetyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)

4-(2-Hydroxyacetyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester is a protected piperazine derivative featuring a hydroxyacetyl functional group. This compound is valuable in organic synthesis, particularly for peptide and pharmaceutical applications, due to its reactive ketone moiety and tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and selectivity during modifications.
4-(2-hydroxyacetyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester structure
1125674-18-1 structure
Product Name:4-(2-hydroxyacetyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
CAS No:1125674-18-1
MF:C11H20N2O4
MW:244.287503242493
CID:1099290
PubChem ID:45835354
Update Time:2025-06-19

4-(2-hydroxyacetyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(2-hydroxyacetyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
    • tert-butyl 4-(hydroxyacetyl)piperazine-1-carboxylate
    • AKOS022350189
    • 1125674-18-1
    • DB-299199
    • MFCD13568917
    • 1-Boc-4-(2-hydroxyacetyl)piperazine
    • t-Butyl 4-(2-hydroxyacetyl)piperaZine-1-carboxylate
    • Z803153792
    • AVB67418
    • F97299
    • EN300-7262612
    • KEOKNTUCMARFFV-UHFFFAOYSA-N
    • tert-butyl 4-(2-hydroxyacetyl)piperazine-1-carboxylate
    • SCHEMBL1970198
    • tert-butyl4-(2-hydroxyacetyl)piperazine-1-carboxylate
    • 4-(2-Hydroxy-acetyl)-piperazine-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-6-4-12(5-7-13)9(15)8-14/h14H,4-8H2,1-3H3
    • InChI Key: KEOKNTUCMARFFV-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(C(CO)=O)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 244.14230712g/mol
  • Monoisotopic Mass: 244.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 70.1Ų

4-(2-hydroxyacetyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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$1779.0 2023-05-29
Enamine
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1PlusChem
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